Cas no 102507-19-7 ((S)-tert-Butyl (1-((benzyloxy)amino)-3-hydroxy-3-methyl-1-oxobutan-2-yl)carbamate)

• Product Name: (S)-tert-Butyl (1-((benzyloxy)amino)-3-hydroxy-3-methyl-1-oxobutan-2-yl)carbamate
• CAS No: 102507-19-7
• MF: C₁₇H₂₆N₂O₅
• MW: 338.398745059967
• CID: 125093
• PubChem ID: 13756007
• Update Time: 2025-07-23

(S)-tert-Butyl (1-((benzyloxy)amino)-3-hydroxy-3-methyl-1-oxobutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl (1-((benzyloxy)amino)-3-hydroxy-3-methyl-1-oxobutan-2-yl)carbamate
• (S)-2-(N-BOC-AMINO)-N-BENZYLOXY-3-HYDROXY-3-METHYLBUTYRAMIDE
• Carbamic acid,N-[(1S)-2-hydroxy-2-methyl-1-[[(phenylmethoxy)amino]carbonyl]propyl]-,1,1-dimeth...
• Carbamic acid,N-[(1S)-2-hydroxy-2-methyl-1-[[(phenylmethoxy)amino]carbonyl]propyl]-,1,1-dimethylethyl ester
• tert-butyl N-[(2S)-3-hydroxy-3-methyl-1-oxo-1-(phenylmethoxyamino)butan-2-yl]carbamate
• (S)-2-(N-Boc-Amino)-N-benzyloxy-3-hydroxy-3-
• (S)-(1-Benzyloxycarbamoyl-2-hydroxy-2-methyl-propyl)-carbamic acid tert-butyl ester
• (S)-tert-butyl (1-((benzyloxy)amino)-3-hydroxy-3-methyl-1-oxobutan-2-yl)carbamate(WXC03804)
• CS-0080145
• tert-Butyl {(2S)-1-[(benzyloxy)amino]-3-hydroxy-3-methyl-1-oxobutan-2-yl}carbamate
• SCHEMBL16087907
• (S)-tert-butyl 1-(benzyloxyamino)-3-hydroxy-3-methyl-1-oxobutan-2-ylcarbamate
• WS-01801
• CVDWRNZTWXJRST-CYBMUJFWSA-N
• DTXSID00548497
• (S)-tert-Butyl(1-((benzyloxy)amino)-3-hydroxy-3-methyl-1-oxobutan-2-yl)carbamate
• 102507-19-7

• MDL： MFCD09991610
• Inchi： 1S/C17H26N2O5/c1-16(2,3)24-15(21)18-13(17(4,5)22)14(20)19-23-11-12-9-7-6-8-10-12/h6-10,13,22H,11H2,1-5H3,(H,18,21)(H,19,20)/t13-/m1/s1
• InChI Key： CVDWRNZTWXJRST-CYBMUJFWSA-N
• SMILES： OC(C)(C)[C@@H](C(NOCC1C=CC=CC=1)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 338.18400
• Monoisotopic Mass: 338.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• Refractive Index: 1.523
• PSA: 96.89000
• LogP: 2.68040

Additional information on (S)-tert-Butyl (1-((benzyloxy)amino)-3-hydroxy-3-methyl-1-oxobutan-2-yl)carbamate

Comprehensive Overview of (S)-tert-Butyl (1-((benzyloxy)amino)-3-hydroxy-3-methyl-1-oxobutan-2-yl)carbamate (CAS No. 102507-19-7)

The compound (S)-tert-Butyl (1-((benzyloxy)amino)-3-hydroxy-3-methyl-1-oxobutan-2-yl)carbamate (CAS No. 102507-19-7) is a highly specialized chiral intermediate widely used in pharmaceutical synthesis and organic chemistry research. Its unique structure, featuring a tert-butyl carbamate group and a benzyloxyamino moiety, makes it invaluable for constructing complex molecules, particularly in the development of peptidomimetics and protease inhibitors. Researchers and industry professionals frequently search for this compound due to its role in asymmetric synthesis and drug discovery, aligning with the growing demand for enantiomerically pure APIs.

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